2-((2-(4-fluorophenyl)-7-methyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)-N-(o-tolyl)acetamide

• IUPAC Name: 2-[[2-(4-fluorophenyl)-7-methyl-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C27H22FN3O2S/c1-16-7-12-23-19(13-16)14-21-26(33-23)30-25(18-8-10-20(28)11-9-18)31-27(21)34-15-24(32)29-22-6-4-3-5-17(22)2/h3-13H,14-15H2,1-2H3,(H,29,32)
• InChI Key: DDOCJDADWHELET-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC3=C(C2)C(=NC(=N3)C4=CC=C(C=C4)F)SCC(=O)NC5=CC=CC=C5C
• Molecular Formula: C27H22FN3O2S
• Molecular Weight: 471.5 g/mol

Description

The compound “2-((2-(4-fluorophenyl)-7-methyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)-N-(o-tolyl)acetamide” belongs to a class of organic compounds known as phenylpyridines. These are polycyclic aromatic compounds containing a benzene ring linked to a pyridine ring through a CC or CN bond.

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For instance, guanidine HCl was added to a solution of sodium in methanol, and the precipitated sodium chloride was filtered off. Then, a compound was added to the filtrate.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed in several studies. For example, in the crystal structure of a related compound, the two fused rings form a dihedral angle. The attached benzene ring is twisted with respect to the heterocyclic pyrimidinone ring, making a dihedral angle.

Chemical Reactions Analysis

The chemical reactions of similar compounds have been studied. For example, different acyl chlorides were reacted with 2-amino nicotinic acid followed by anhydride acetic to give the corresponding pyridobenzoxazinones.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For example, a series of 1-H-pyrazole-3-carboxamide derivatives have been designed and synthesized that exhibit excellent FLT3 and CDK inhibition and antiproliferative activities.

Scientific Research Applications

Radiopharmaceutical Applications

• A study by Dollé et al. (2008) describes the synthesis and potential application of a related compound, DPA-714, for imaging the translocator protein (18 kDa) using positron emission tomography (PET) (Dollé et al., 2008).

Antimicrobial and Anti-Inflammatory Applications

• Rajanarendar et al. (2012) investigated the synthesis of isoxazolyl chromeno[2,3-d]pyrimidin-4-ones and found significant antimicrobial and anti-inflammatory activities (Rajanarendar et al., 2012).

Synthesis and Chemical Characterization

• A study by Elian et al. (2014) focused on the synthesis of new derivatives of thioxo-2, 5-dihydro-1H-pyrano[2,3-d]pyrimidine, a structure related to the compound (Elian et al., 2014).

Molecular Structure and Quantum Chemical Analysis

• Subasri et al. (2016) and Mary et al. (2020) provide insights into the crystal structures of similar compounds and their quantum chemical analyses, respectively (Subasri et al., 2016); (Mary et al., 2020).

Synthesis and Biological Evaluation

• Several studies, including those by Darwish et al. (2014), Hamdi et al. (2012), and Kamdar et al. (2011), have synthesized novel derivatives of chromeno[2,3-d]pyrimidine and evaluated their antimicrobial and antitubercular activities (Darwish et al., 2014); (Hamdi et al., 2012); (Kamdar et al., 2011).

Novel Synthesis Methods

• Brahmachari and Nayek (2017) and Ahanthem and Laitonjam (2014) reported on the novel synthesis methods for creating diversely substituted chromeno[2,3-d]pyrimidines (Brahmachari & Nayek, 2017); (Ahanthem & Laitonjam, 2014).

Mechanism of Action

The mechanism of action of similar compounds has been investigated. For instance, a series of 1-H-pyrazole-3-carboxamide derivatives have been designed and synthesized that exhibit excellent FLT3 and CDK inhibition and antiproliferative activities.

Safety and Hazards

The safety and hazards of similar compounds have been evaluated. For example, acute-toxicity studies in mice show that a related compound (LD 50: 186 mg/kg) is safer than AT7519 (32 mg/kg).

Future Directions

The future directions for the development of similar compounds have been suggested. For instance, these results demonstrate the potential of this unique compound for further development into a drug applied in acute-myeloid-leukemia (AML) therapeutics.